- Regio- and stereocontrol in the intramolecular nitrile oxide cycloaddition to 2-furylthiol and 2-furylmethanethiol derivatives, Tetrahedron, 1991, 47(23), 3869-86
Cas no 94278-27-0 (Ethyl 3-(furfurylthio)propionate)
94278-27-0 structure
Product Name:Ethyl 3-(furfurylthio)propionate
CAS No:94278-27-0
MF:C10H14O3S
MW:214.281362056732
CID:61710
PubChem ID:24901530
Update Time:2023-10-31
Ethyl 3-(furfurylthio)propionate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(furfurylthio)propionate
- Ethyl 3-(furfurylmercapto)propionate~3-(Furfurylthio)propionic acid ethyl ester
- 3-(Furfurylthio)-propionic acid ethyl ester
- ethyl 3-(furan-2-ylmethylsulfanyl)propanoate
- Ethyl 3-[(2-furanylmethyl)thio]propionate
- Ethyl 3-[(2-furanylmethyl)thio]propanoate (ACI)
-
- MDL： MFCD00051819
- Inchi： 1S/C10H14O3S/c1-2-12-10(11)5-7-14-8-9-4-3-6-13-9/h3-4,6H,2,5,7-8H2,1H3
- InChI Key： ZKCVVCLCYIXCOD-UHFFFAOYSA-N
- SMILES： O=C(CCSCC1=CC=CO1)OCC
- BRN： 4311671
Computed Properties
- Exact Mass: 214.06600
- Monoisotopic Mass: 214.066365
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 64.7
Experimental Properties
- Color/Form: Yellow liquid
- Density: 1.125 g/mL at 25 °C(lit.)
- Boiling Point: 120 ºC (0.5 torr)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.506(lit.)
- PSA: 64.74000
- LogP: 2.46600
- FEMA: 3674
- Solubility: Insoluble in water
Ethyl 3-(furfurylthio)propionate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
Ethyl 3-(furfurylthio)propionate Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Ethyl 3-(furfurylthio)propionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W367400-SAMPLE-K |
Ethyl 3-(furfurylthio)propionate |
94278-27-0 | ≥98%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W367400-25G-K |
Ethyl 3-(furfurylthio)propionate |
94278-27-0 | ≥98%, FG | 25G |
1441.44 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W367400-100G-K |
Ethyl 3-(furfurylthio)propionate |
94278-27-0 | ≥98%, FG | 100G |
2529.55 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W367400-1KG-K |
Ethyl 3-(furfurylthio)propionate |
94278-27-0 | ≥98%, FG | 1KG |
16000.94 | 2021-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532940-1g |
Ethyl 3-((furan-2-ylmethyl)thio)propanoate |
94278-27-0 | 98% | 1g |
￥176.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532940-5g |
Ethyl 3-((furan-2-ylmethyl)thio)propanoate |
94278-27-0 | 98% | 5g |
￥510.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532940-10g |
Ethyl 3-((furan-2-ylmethyl)thio)propanoate |
94278-27-0 | 98% | 10g |
￥588.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1532940-25g |
Ethyl 3-((furan-2-ylmethyl)thio)propanoate |
94278-27-0 | 98% | 25g |
￥930.00 | 2024-04-24 | |
| A2B Chem LLC | AB73684-1g |
Ethyl 3-(2-furylmethylsulfanyl)propanoate |
94278-27-0 | 97% | 1g |
$30.00 | 2024-07-18 | |
| A2B Chem LLC | AB73684-5g |
Ethyl 3-(2-furylmethylsulfanyl)propanoate |
94278-27-0 | 97% | 5g |
$63.00 | 2024-07-18 |
Ethyl 3-(furfurylthio)propionate Production Method
Production Method 1
Reaction Conditions
Reference
Ethyl 3-(furfurylthio)propionate Preparation Products
Ethyl 3-(furfurylthio)propionate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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